2-Cyclopentyl-3-(2,4-dichlorophenyl)-1-oxo-1,2,3,4-tetrahydro-4-isoquinolinecarboxylic acid

• IUPAC Name: 2-cyclopentyl-3-(2,4-dichlorophenyl)-1-oxo-3,4-dihydroisoquinoline-4-carboxylic acid
• InChI: InChI=1S/C21H19Cl2NO3/c22-12-9-10-16(17(23)11-12)19-18(21(26)27)14-7-3-4-8-15(14)20(25)24(19)13-5-1-2-6-13/h3-4,7-11,13,18-19H,1-2,5-6H2,(H,26,27)
• InChI Key: BIGGWCFMLOZZEV-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)N2C(C(C3=CC=CC=C3C2=O)C(=O)O)C4=C(C=C(C=C4)Cl)Cl
• Molecular Formula: C21H19Cl2NO3
• DSSTOX Substance ID: DTXSID501120903
• Molecular Weight: 404.3 g/mol
• CAS No.: 400073-92-9

Description

2-Cyclopentyl-3-(2,4-dichlorophenyl)-1-oxo-1,2,3,4-tetrahydro-4-isoquinolinecarboxylic acid is a useful research compound. Its molecular formula is C21H19Cl2NO3 and its molecular weight is 404.3 g/mol. The purity is usually 95%.
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Scientific Research Applications

Optically Pure Isoquinolinecarboxylic Acid and Asymmetric Hydrogenation

Research by O'Reilly, Derwin, and Lin (1990) on optically pure tetrahydro-3-isoquinolinecarboxylic acid, a related compound, demonstrates the preparation of this compound in its optically pure form. Their study focused on the Pictet-Spengler ring closure and the development of an asymmetric hydrogenation catalyst system. This research is significant for understanding the synthesis and applications of similar isoquinolinecarboxylic acids in scientific research (O'Reilly, Derwin, & Lin, 1990).

Rearrangement Reaction to Isoquinolones

Vaccher, Berthelot, Debaert, and Barbry (1984) described a novel rearrangement reaction converting tetrahydro-1-isoquinolinecarboxylic acids to 1-isoquinolones. This research offers insight into the chemical behavior and potential transformations of isoquinolinecarboxylic acid derivatives, broadening the understanding of their chemical properties (Vaccher et al., 1984).

Synthesis and Applications of Tetrahydroquinolinols

Uchiyama, Ono, Hayashi, and Narasaka (1998) conducted a study on the cyclization of certain compounds to yield tetrahydroquinolinols, which are structurally related to tetrahydro-4-isoquinolinecarboxylic acid. Their work provides valuable information on the synthetic pathways and potential applications of these compounds in various fields of chemistry (Uchiyama et al., 1998).

Reductive Cyclization Studies

Polenov, Nikitin, Egorova, and Patrusheva (2021) explored the reductive cyclization of a similar compound, providing insights into the stoichiometric mechanisms and the impact of various factors on the cyclization process. This research is relevant for understanding the reactivity and potential applications of isoquinolinecarboxylic acids in chemical synthesis (Polenov et al., 2021).

Catalysis and Polymer Application

Yamashita, Kagigaki, Takahashi, and Nakamura (1983) investigated the use of a polymer derived from tetrahydroisoquinolinecarboxylic acid as a chiral catalyst. Their research provides insights into the potential applications of these compounds in catalysis and polymer science (Yamashita et al., 1983).